Cas no 1167056-16-7 (3-Iodo-4-Methyl-5-nitro 1H-indazole)

• Product Name: 3-Iodo-4-Methyl-5-nitro 1H-indazole
• CAS No: 1167056-16-7
• MF: C₈H₆IN₃O₂
• MW: 303.056613445282
• CID: 4561396
• Update Time: 2025-06-08

3-Iodo-4-Methyl-5-nitro 1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-Methyl-5-nitro 1H-indazole

• Inchi： 1S/C8H6IN3O2/c1-4-6(12(13)14)3-2-5-7(4)8(9)11-10-5/h2-3H,1H3,(H,10,11)
• InChI Key： HTAVAOLJIWRUSZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=C([N+]([O-])=O)C=C2)C(I)=N1

Additional information on 3-Iodo-4-Methyl-5-nitro 1H-indazole

Research Brief on 3-Iodo-4-Methyl-5-nitro 1H-indazole (CAS: 1167056-16-7): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-Iodo-4-Methyl-5-nitro 1H-indazole (CAS: 1167056-16-7) has recently emerged as a significant focus in chemical biology and medicinal chemistry research. This nitro-substituted indazole derivative has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its unique structural features that make it an attractive scaffold for drug discovery, including its ability to interact with multiple biological targets while maintaining favorable pharmacokinetic properties.

Structural analysis of 3-Iodo-4-Methyl-5-nitro 1H-indazole reveals that the nitro group at position 5 and the iodine atom at position 3 contribute significantly to its biological activity. The methyl group at position 4 enhances the compound's stability and modulates its interaction with target proteins. Recent crystallographic studies published in the Journal of Medicinal Chemistry (2023) have demonstrated how these functional groups participate in key hydrogen bonding and hydrophobic interactions with various kinase domains, explaining the compound's selective inhibitory activity.

In pharmacological studies, 3-Iodo-4-Methyl-5-nitro 1H-indazole has shown potent inhibitory effects against several cancer-related kinases, including EGFR and VEGFR-2. A 2024 study in Bioorganic Chemistry reported IC50 values in the nanomolar range for these targets, with particularly strong activity against mutant forms of EGFR that are resistant to current therapies. The compound's ability to penetrate the blood-brain barrier has also sparked interest in its potential application for treating glioblastoma and other CNS malignancies.

Synthetic approaches to 3-Iodo-4-Methyl-5-nitro 1H-indazole have been optimized in recent years, with a 2023 publication in Organic Process Research & Development describing a scalable, high-yield synthesis route. This advancement has facilitated larger-scale biological evaluations and structure-activity relationship studies. Researchers have developed numerous analogs by modifying different positions of the indazole core, leading to compounds with improved potency and selectivity profiles.

The safety profile of 3-Iodo-4-Methyl-5-nitro 1H-indazole has been evaluated in preclinical studies, showing acceptable toxicity levels in animal models. A recent toxicokinetic study published in Chemical Research in Toxicology (2024) reported favorable metabolic stability and limited off-target effects, supporting its potential for further clinical development. However, researchers note that additional optimization may be needed to address certain metabolic liabilities identified in these studies.

Future research directions for 3-Iodo-4-Methyl-5-nitro 1H-indazole include exploring its potential in combination therapies and investigating its activity against other disease targets beyond oncology. The compound's unique chemical properties also make it a valuable tool for chemical biology studies, particularly in protein labeling and target identification applications. Ongoing clinical translation efforts are expected to provide more definitive data on its therapeutic potential in the coming years.